Cas no 2877688-81-6 (2,4-Dimethyl-7-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-1,8-naphthyridine)

• Product Name: 2,4-Dimethyl-7-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-1,8-naphthyridine
• CAS No: 2877688-81-6
• MF: C₂₁H₂₅N₅O
• MW: 363.456104040146
• CID: 5329671
• PubChem ID: 165435767
• Update Time: 2025-06-03

2,4-Dimethyl-7-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-7-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]-1,8-naphthyridine
• 2877688-81-6
• F6738-6203
• 2,4-dimethyl-7-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-1,8-naphthyridine
• AKOS040861109
• 2,4-Dimethyl-7-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-1,8-naphthyridine

• Inchi： 1S/C21H25N5O/c1-14-12-15(2)24-20-18(14)4-5-19(25-20)26-10-6-17(7-11-26)13-27-21-16(3)22-8-9-23-21/h4-5,8-9,12,17H,6-7,10-11,13H2,1-3H3
• InChI Key： HDXOTLJAXVBSMP-UHFFFAOYSA-N
• SMILES： O(C1C(C)=NC=CN=1)CC1CCN(C2C=CC3=C(C)C=C(C)N=C3N=2)CC1

Computed Properties

• Exact Mass: 363.20591044g/mol
• Monoisotopic Mass: 363.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.3±45.0 °C(Predicted)
• pka: 8.10±0.30(Predicted)

Additional information on 2,4-Dimethyl-7-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-1,8-naphthyridine

2,4-Dimethyl-7-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-1,8-naphthyridine: A Comprehensive Overview

The compound 2,4-Dimethyl-7-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-1,8-naphthyridine, identified by the CAS number 2877688-81-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthyridines, which are known for their unique chemical properties and structural versatility. The molecule's structure incorporates a naphthyridine core, which is a bicyclic aromatic system, along with substituents that enhance its functional properties. The presence of methyl groups and piperidine rings further contributes to its chemical complexity and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened up new avenues for its application in drug discovery and material science. The compound's structural features, including the naphthyridine ring system and the piperidine moiety, make it an attractive candidate for exploring novel pharmacological activities.

One of the most promising applications of 2,4-Dimethyl-7-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-1,8-naphthyridine lies in its potential as a lead compound in drug development. Researchers have demonstrated that this molecule exhibits potent biological activity against various disease targets, including cancer and neurodegenerative disorders. Its ability to interact with specific protein targets makes it a valuable tool in understanding disease mechanisms and designing more effective therapeutic agents.

In addition to its pharmacological applications, this compound has shown remarkable properties in material science. Its unique electronic structure makes it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have highlighted its potential as a building block for constructing functional materials with tailored electronic properties. The integration of this compound into material science frameworks could pave the way for innovative technologies in optoelectronics and energy storage.

The synthesis of CAS 2877688-81-6 involves a series of carefully designed chemical reactions that ensure the precise construction of its complex structure. Key steps include the formation of the naphthyridine core through cyclization reactions and the subsequent introduction of substituents via nucleophilic substitution or coupling reactions. The use of protecting groups and advanced purification techniques ensures the isolation of the compound in high purity, which is essential for its subsequent applications.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Studies suggest that under specific conditions, it can undergo enzymatic degradation, reducing its environmental footprint. This aspect is particularly important as industries increasingly prioritize sustainable practices and eco-friendly chemical compounds.

In conclusion, 2,4-Dimethyl-7-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)-1,8-naphthyridine (CAS 2877688-81-6) represents a versatile and multifaceted compound with vast potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthetic methods and application research, positions it as a key player in modern scientific innovation. As research continues to unfold, this compound is expected to contribute significantly to breakthroughs in medicine, materials science, and beyond.